Cas no 127377-12-2 (3-Perfluorohexyl-2-hydroxypropyl acrylate)

• Product Name: 3-Perfluorohexyl-2-hydroxypropyl acrylate
• CAS No: 127377-12-2
• MF: C₁₂H₉F₁₃O₃
• MW: 448.177309751511
• CID: 135394
• PubChem ID: 2776166
• Update Time: 2025-06-08

3-Perfluorohexyl-2-hydroxypropyl acrylate Chemical and Physical Properties

Names and Identifiers

• 3-Perfluorohexyl-2-hydroxypropyl acrylate
• (4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-2-hydroxynonyl) prop-2-enoate
• PC6086V
• DAIKIN R-1633
• 3-PERFLUOHEXYL-2-HYDROXYPROPYL ACRYLATE
• 3-PERFLUOROHEXYL-2-HYDROXYPROPYL ACRYLATE, TECH
• 4,4,5,5,6,6,7,7,8,8,9,9,9-TRIDECAFLUORO-2-HYDROXYNONYL ACRYLATE
• 2-Hydroxy-4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoronon-1-yl prop-2-enoate
• 3-Perfluorohexyl-2-hydroxypropylacrylate97%
• 3-Perfluorohexyl-2-hydroxypropyl acrylate 97%
• 1H,1H,2H,3H,3H-Perfluoro(2-hydroxynon-1-yl) acrylate 97%
• 2-Propenoic acid, monoester with 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-1,2-nonanediol (9CI)
• [4,4,5,5,6,6,7,7,8,8,9,9,9-tridecakis(fluoranyl)-2-oxidanyl-nonyl] prop-2-enoate
• GEEMGMOJBUUPBY-UHFFFAOYSA-N
• 1H,1H,2H,3H,3H-Perfluoro(2-hydroxynon-1-yl) acrylate
• 3-(perfluorohexyl)-2-hydroxypropyl acrylate
• NS00018748
• A805693
• 127377-12-2
• 4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-2-hydroxynonyl prop-2-enoate
• AKOS015912267
• DTXSID30895941
• 146955-22-8
• FT-0745166
• SCHEMBL711808
• NS00115686
• 2-propenoic acid (4,4,5,5,6,6,7,7,8,8,9,9,9-tridecafluoro-2-hydroxynonyl) ester
• DB-016683

• Inchi： 1S/C12H9F13O3/c1-2-6(27)28-4-5(26)3-7(13,14)8(15,16)9(17,18)10(19,20)11(21,22)12(23,24)25/h2,5,26H,1,3-4H2
• InChI Key： GEEMGMOJBUUPBY-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(C(CC(COC(C=C)=O)O)(F)F)F

Computed Properties

• Exact Mass: 448.03400
• Monoisotopic Mass: 448.0344103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.54 g/mL at 25 °C(lit.)
• Boiling Point: 250 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.358(lit.)
• PSA: 46.53000
• LogP: 4.20540
• Solubility: Not determined

3-Perfluorohexyl-2-hydroxypropyl acrylate Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 3-Perfluorohexyl-2-hydroxypropyl acrylate

Comprehensive Overview of 3-Perfluorohexyl-2-hydroxypropyl acrylate (CAS No. 127377-12-2): Properties, Applications, and Innovations

3-Perfluorohexyl-2-hydroxypropyl acrylate (CAS No. 127377-12-2) is a fluorinated acrylate derivative that has garnered significant attention in advanced material science due to its unique combination of hydrophobic, oleophobic, and chemical-resistant properties. This compound, often abbreviated as PFHPA, is a critical building block for synthesizing high-performance polymers and coatings. Its molecular structure, featuring a perfluorohexyl group and a reactive acrylate moiety, enables exceptional surface modification capabilities, making it indispensable in industries ranging from electronics to biomedical engineering.

The growing demand for fluorinated acrylates like 3-Perfluorohexyl-2-hydroxypropyl acrylate is driven by their ability to enhance material durability and functionality. In recent years, researchers have explored its applications in water-repellent coatings, anti-fouling surfaces, and even flexible electronics. A key advantage of this compound is its compatibility with UV-curing systems, which aligns with the global shift toward eco-friendly manufacturing processes. As sustainability becomes a priority, PFHPA is increasingly studied for its potential in reducing VOC emissions compared to traditional solvent-based coatings.

One of the most searched questions about CAS No. 127377-12-2 revolves around its synthesis and purification methods. The compound is typically synthesized via esterification reactions between perfluorohexyl ethanol and acrylic acid derivatives, followed by rigorous purification to achieve high purity grades (>98%). Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity. Another trending topic is its role in anti-microbial coatings, especially in healthcare settings where surface hygiene is critical. Studies suggest that fluorinated polymers derived from PFHPA can inhibit bacterial adhesion, addressing concerns about hospital-acquired infections.

In the realm of consumer electronics, 3-Perfluorohexyl-2-hydroxypropyl acrylate is leveraged to create oleophobic screen protectors and wear-resistant touchscreens. With the rise of foldable smartphones and wearable devices, manufacturers seek materials that withstand repetitive mechanical stress while repelling oils and moisture. PFHPA-based formulations meet these demands, offering superior performance over conventional silicones. Additionally, its low refractive index makes it suitable for optical applications, such as anti-reflective coatings on lenses and displays.

From an environmental perspective, the biodegradability and toxicity profile of CAS No. 127377-12-2 are frequently debated. While perfluoroalkyl substances (PFAS) face scrutiny due to persistence in ecosystems, PFHPA’s shorter carbon chain (C6) and derivatization potential position it as a more sustainable alternative. Regulatory agencies are evaluating its safety data, prompting innovations in green chemistry approaches to minimize ecological impact. Researchers are also investigating bio-based acrylates as partial substitutes to further reduce reliance on fossil-derived precursors.

Looking ahead, the versatility of 3-Perfluorohexyl-2-hydroxypropyl acrylate ensures its relevance in emerging technologies. For instance, its integration into 3D printing resins enables the production of complex geometries with tailored surface properties. Moreover, the compound’s self-assembling monolayers (SAMs) are being tested for microfluidic devices and lab-on-a-chip systems, highlighting its cross-disciplinary utility. As industries prioritize multifunctional materials, PFHPA remains at the forefront of innovation, bridging gaps between performance, sustainability, and scalability.